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Compound of Interest

Compound Name: trans-2-Pentene

Cat. No.: B123489

Essential Safety and Handling Guide for trans-2-
Pentene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of trans-2-Pentene, a highly flammable and hazardous chemical. Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Properties and Hazards

trans-2-Pentene is a colorless, volatile liquid with a hydrocarbon odor.[1][2] It is highly
flammable and poses a significant fire risk.[2][3][4][5] Vapors can form explosive mixtures with
air and may travel to an ignition source and flash back.[1][3] The substance is also classified as
a skin and eye irritant and may be fatal if swallowed and enters the airways.[1][3][4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b123489?utm_src=pdf-interest
https://www.benchchem.com/product/b123489?utm_src=pdf-body
https://www.benchchem.com/product/b123489?utm_src=pdf-body
https://www.chemicalbook.com/msds/trans-2-pentene_2.pdf
https://www.guidechem.com/encyclopedia/trans-2-pentene-dic6410.html
https://www.guidechem.com/encyclopedia/trans-2-pentene-dic6410.html
https://www.fishersci.com/store/msds?partNumber=AC150000050&productDescription=TRANS-2-PENTENE+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Pentene%202-.pdf
https://www.tcichemicals.com/CA/en/p/P0635
https://www.chemicalbook.com/msds/trans-2-pentene_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC150000050&productDescription=TRANS-2-PENTENE+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/trans-2-pentene_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC150000050&productDescription=TRANS-2-PENTENE+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Pentene%202-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 646-04-8 [3]
Molecular Formula C5H10 [6]
Boiling Point 36-37 °C (96.8-98.6 °F) [11[3][6]
Melting Point -140 °C (-220 °F) [31[7]
Flash Point -45 °C (-49 °F) [3]
Vapor Density (Air=1) 2.4 [7]

N Insoluble in water; soluble in
Solubility ] [1][2][6]
organic solvents.

Personal Protective Equipment (PPE)

When handling trans-2-Pentene, the following personal protective equipment is mandatory to
prevent exposure:
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PPE Category

Specification

Rationale Source

Eye Protection

Tightly fitting safety
goggles or chemical
safety goggles
conforming to EN166
(EVU) or OSHA's eye
and face protection
regulations in 29 CFR
1910.133. Afull face
shield is
recommended where

splashing is possible.

Protects against eye
irritation and serious
[L][31[7]

eye damage from

splashes.

Hand Protection

Wear impervious,
fire/flame resistant
gloves. Gloves must
be inspected prior to
use and must satisfy
the specifications of
EU Directive
89/686/EEC and the
standard EN 374.

Prevents skin contact

[1](8]

and irritation.

Skin and Body
Protection

Wear appropriate
protective clothing,
including boots, lab
coat, apron, or
coveralls to prevent
skin exposure.
Fire/flame resistant
and impervious
clothing is

recommended.

Minimizes skin contact

[11E31[7]

with the chemical.

Respiratory Protection

Use only in a well-
ventilated area or
outdoors.[3][8] If

exposure limits are

Protects against
inhalation of harmful
vapors, which can

cause respiratory tract
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exceeded or irritation irritation and act as a
is experienced, a full- simple asphyxiant.[4]
face respirator is [7]

necessary.[1] For
emergencies or
unknown exposure
levels, use a full-
facepiece positive-
pressure, air-supplied
respirator.[7] A self-
contained breathing
apparatus (SCBA) is
recommended for
firefighting.[1][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for safety. The following diagram outlines
the key steps for handling trans-2-Pentene.
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Safe Handling Workflow for trans-2-Pentene

Don Appropriate PPE

Ground and Bond Equipment

Dispose at a Licensed Facility

Use Non-Sparking Tools
Contain Spill with Inert Material

Keep Container Tightly Closed

Store in a Cool, Dry, Well-Ventiated Place Separate from Incompatibles

Collect Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of trans-2-Pentene.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure Source

Move the victim to fresh air. If
breathing is difficult, administer
oxygen. If the victim is not

breathing, provide artificial

Inhalation respiration. Seek immediate [1]

medical attention. Do not use
mouth-to-mouth resuscitation if

the chemical was ingested or

inhaled.

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area with soap [1][3]
and plenty of water. Seek

medical attention.

Immediately rinse the eyes
with plenty of water for at least
15 minutes, including under
Eye Contact the eyelids. Remove contact [11[3]
lenses if present and easy to
do so. Seek immediate

medical attention.

Do NOT induce vomiting.
Rinse the mouth with water.
) Never give anything by mouth
Ingestion _ [L1[3]4]
to an unconscious person. Call
a poison control center or

doctor immediately.

Fire and Explosion Hazards

trans-2-Pentene is highly flammable and its vapors can form explosive mixtures with air.

o Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[3]
[7] Water spray may be used to cool closed containers, but may be ineffective at
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extinguishing the fire.[3][7]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3]

o Special Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[1][3] Containers may explode when heated.[3]

Disposal Plan

Proper disposal of trans-2-Pentene is essential to prevent environmental contamination.
o Waste Classification: This material should be handled as hazardous waste.[7]

o Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.[1] Do not dispose of in drains or
waterways.[1][3]

o Container Disposal: Empty containers may retain product residues (vapors and liquid) and
can be hazardous.[7] Observe all warnings and precautions listed for the product. Do not
attempt to clean empty containers.[7] Dispose of containers and unused contents in
accordance with federal, state, and local requirements.[7]

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive risk assessment. Always consult the full Safety Data Sheet (SDS) before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling trans-2-
Pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123489#personal-protective-equipment-for-handling-
trans-2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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